Cas no 52498-32-5 (Boc-N-Methyl-L-isoleucine)
Boc-N-Methyl-L-isoleucine is a protected derivative of L-isoleucine, featuring a Boc (tert-butoxycarbonyl) group at the N-terminus and a methyl substitution on the amide nitrogen. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino function, enabling selective deprotection under mild acidic conditions. The N-methylation enhances conformational flexibility and metabolic stability in peptide analogs. Its high purity and well-defined stereochemistry make it valuable for medicinal chemistry and drug development. The product is typically supplied as a white crystalline solid, ensuring consistent performance in solid-phase and solution-phase peptide synthesis applications.
Boc-N-Methyl-L-isoleucine structure
Product Name:Boc-N-Methyl-L-isoleucine
CAS No:52498-32-5
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD00066105
CID:56251
PubChem ID:329747489
Update Time:2025-10-23
Boc-N-Methyl-L-isoleucine Chemical and Physical Properties
Names and Identifiers
-
- Boc-N-Methyl-L-isoleucine
- Boc-N-Me-Ile-OH
- N-tert-Butyloxycarbonyl-N-methyl-L-isoleucine
- (2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoic acid
- Boc-L-MeIle-OH
- BOC-MEILE-OH
- Boc-N-alpha-Methyl-L-isoleucine
- Boc-N-α-Methyl-L-isoleucine
- Boc-N-
- DTXSID80426926
- Boc-N-a-methyl-L-isoleucine
- n-(tert-butoxycarbonyl)-n-methyl-l-isoleucine
- Boc-N-Me-Ile-OH, >=97.0% (HPLC)
- SCHEMBL67051
- (2S,3S)-3-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
- (2s,3s)-2-[(tert-butoxycarbonyl)(methyl)amino]-3-methylpentanoic acid
- (2s,3s)-2-(t-butoxycarbonyl(methyl)amino)-3-methylpentanoic acid
- EN300-6732088
- (2S,3S)-2-{[(tert-butoxy)carbonyl](methyl)amino}-3-methylpentanoic acid
- AM81858
- 52498-32-5
- n-alpha-t-Butyloxycarbonyl-N-alpha-methy-L-isoleucine
- AKOS015892886
- L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
- (2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoicacid
- CS-W012716
- HTBIAUMDQYXOFG-IUCAKERBSA-N
- N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine
- (2S,3S)-2-(tert-butoxycarbonyl(methyl)amino)-3-methylpentanoic acid
- MFCD00066105
- HY-W012000
- BOC-N-methyl-isoleucine
- DS-16131
- (2S,3S)-2-(tert-butoxycarbonyl-methyl-amino)-3-methyl-pentanoic acid
- A-Methyl-L-isoleucine
- 805-207-7
-
- MDL： MFCD00066105
- Inchi： 1S/C12H23NO4/c1-7-8(2)9(10(14)15)13(6)11(16)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,14,15)/t8-,9-/m0/s1
- InChI Key： HTBIAUMDQYXOFG-IUCAKERBSA-N
- SMILES： O(C(N(C)[C@H](C(=O)O)[C@@H](C)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 245.16300
- Monoisotopic Mass: 245.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.053
- Boiling Point: 338.2°C at 760 mmHg
- Flash Point: 158.3°C
- Refractive Index: 1.466
- PSA: 66.84000
- LogP: 2.35260
Boc-N-Methyl-L-isoleucine Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：Store in cold storage.
Boc-N-Methyl-L-isoleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222720-1g |
Boc-MeIle-OH |
52498-32-5 | 95% | 1g |
￡26.00 | 2022-03-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032910-1g |
Boc-N-Methyl-L-isoleucine |
52498-32-5 | 95% | 1g |
￥78 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032910-5g |
Boc-N-Methyl-L-isoleucine |
52498-32-5 | 95% | 5g |
￥266 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032910-25g |
Boc-N-Methyl-L-isoleucine |
52498-32-5 | 95% | 25g |
￥1282 | 2024-05-23 | |
| Chemenu | CM253405-5g |
(2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoic acid |
52498-32-5 | 95% | 5g |
$129 | 2023-02-02 | |
| Chemenu | CM253405-25g |
(2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoic acid |
52498-32-5 | 95% | 25g |
$500 | 2023-02-02 | |
| abcr | AB155844-1 g |
N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine, 98%; . |
52498-32-5 | 98% | 1g |
€124.10 | 2023-05-08 | |
| abcr | AB155844-5 g |
N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine, 98%; . |
52498-32-5 | 98% | 5g |
€275.90 | 2023-05-08 | |
| abcr | AB155844-25 g |
N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine, 98%; . |
52498-32-5 | 98% | 25g |
€818.30 | 2023-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM451-1g |
Boc-N-Methyl-L-isoleucine |
52498-32-5 | 95% | 1g |
262.0CNY | 2021-08-05 |
Boc-N-Methyl-L-isoleucine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
52498-32-5 (Boc-N-Methyl-L-isoleucine) Related Products
- 37784-17-1(N-Boc-D-proline)
- 124655-17-0(Boc-D-tert-leucine)
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- 15761-39-4(Boc-L-Pro-OH)
- 109183-71-3((S)-2-((tert-Butoxycarbonyl)amino)-2-cyclohexylacetic acid)
- 109183-72-4((S)-2-((Tert-Butoxycarbonyl)amino)-2-cyclopentylacetic acid)
- 16937-99-8((tert-Butoxycarbonyl)-D-leucine)
- 13139-15-6(Boc-L-Leu-OH)
- 62965-35-9(N-Boc-L-tert-Leucine)
- 70491-05-3(Boc-D-Chg-OH)
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